Cas no 2377610-96-1 (5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride)

• Product Name: 5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride
• CAS No: 2377610-96-1
• MF: C₁₆H₂₆BClN₂O₃
• MW: 340.653243541718
• CID: 5527835
• Update Time: 2026-03-11

5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Morpholinomethylpyridine-3-boronic acid pinacol ester HCl
• 4-((5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methyl)morpholine hydrochloride
• 5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride

• Inchi： 1S/C16H25BN2O3.ClH/c1-15(2)16(3,4)22-17(21-15)14-9-13(10-18-11-14)12-19-5-7-20-8-6-19;/h9-11H,5-8,12H2,1-4H3;1H
• InChI Key： PUISUWZWWUBFQF-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2=CN=CC(CN3CCOCC3)=C2)O1)(C)C)C.Cl

Additional information on 5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride

Introduction to 5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride (CAS No. 2377610-96-1)

5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride, a compound with the CAS number 2377610-96-1, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the class of boronic acid esters, which are widely recognized for their utility in various synthetic applications, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of a morpholine moiety in its structure enhances its solubility and bioavailability, making it a valuable intermediate in the synthesis of biologically active molecules.

The< strong>pinacol ester functionality in the compound's name is particularly noteworthy, as it provides stability to the boronic acid group, which is prone to oxidation under ambient conditions. This stability is crucial for its application in pharmaceutical synthesis, where maintaining the integrity of reactive intermediates is essential. The hydrochloride salt form of this compound ensures enhanced solubility in aqueous media, facilitating its use in solution-phase reactions and further functionalization.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The incorporation of a morpholine group into a pyridine scaffold has been shown to modulate the pharmacokinetic properties of molecules, enhancing their metabolic stability and reducing toxicity. This makes 5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of complex organic molecules. Boronic acid esters are particularly useful in cross-coupling reactions, which are fundamental to constructing complex molecular architectures. The Suzuki-Miyaura coupling reaction, named after Akira Suzuki and Eiichi Negishi who were awarded the Nobel Prize in Chemistry in 2010 for their work on palladium-catalyzed cross-coupling reactions, is particularly relevant here. This reaction allows for the formation of carbon-carbon bonds between boronic acids and organic halides or pseudohalides, enabling the construction of diverse and intricate molecular structures.

Recent advancements in synthetic chemistry have highlighted the importance of boronic acid esters in drug development. For instance, studies have demonstrated that these compounds can be used to synthesize novel antiviral and anticancer agents. The< strong>5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride can be readily incorporated into libraries of compounds for high-throughput screening, allowing researchers to identify lead candidates with desired biological activities. Its stability and reactivity make it an ideal building block for such explorations.

The morpholine group in this compound also contributes to its potential as a pharmacophore. Morpholine derivatives have been shown to exhibit various biological effects, including anti-inflammatory, antiviral, and antimicrobial properties. By integrating this moiety into a pyridine framework, researchers can exploit these properties to develop new therapeutic agents. The< strong>pinacol ester functionality further enhances the compound's versatility by providing a stable handle for further chemical transformations.

In conclusion, 5-Morpholinomethylpyridine-3-boronic acid pinacol ester hydrochloride (CAS No. 2377610-96-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthetic applications, particularly in cross-coupling reactions. The presence of both morpholine and pinacol ester functionalities enhances its utility and opens up numerous possibilities for drug discovery and development. As research continues to uncover new applications for boronic acid esters and heterocyclic compounds, this compound is poised to play a crucial role in the next generation of therapeutic agents.